N-(5-Amino-2-methoxyphenyl)-3,4,5-trimethoxybenzamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-3,4,5-trimethoxybenzamide, abbreviated as NAMTMB, is a synthetic compound with a wide range of applications in scientific research and various lab experiments. It is a versatile molecule that can be used to investigate biochemical processes, physiological effects, and other related phenomena.
Scientific Research Applications
NAMTMB has been used in a variety of scientific research applications, including drug design, drug delivery systems, and drug metabolism studies. In particular, it has been used to investigate the metabolism of drugs, the effects of drugs on various biochemical pathways, and the mechanisms of drug action. Additionally, NAMTMB has been used to study the effects of drugs on cell proliferation, apoptosis, and other cellular processes.
Mechanism of Action
NAMTMB is believed to act as a competitive inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are responsible for the metabolism of drugs, and the inhibition of these enzymes can lead to drug accumulation in the body and the development of drug toxicity. Additionally, NAMTMB is thought to interact with certain receptors in the body, such as the mu-opioid receptor, to produce a variety of physiological effects.
Biochemical and Physiological Effects
NAMTMB has been shown to produce a variety of biochemical and physiological effects, including the inhibition of certain enzymes, the activation of certain receptors, and the modulation of various cellular processes. For example, NAMTMB has been shown to inhibit the metabolism of certain drugs, activate the mu-opioid receptor, and modulate cell proliferation and apoptosis. Additionally, NAMTMB has been shown to produce a variety of effects on the cardiovascular system, including the regulation of heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
NAMTMB has several advantages for use in lab experiments, including its low cost, ease of synthesis, and versatility. Additionally, NAMTMB is relatively stable in a variety of environments, making it suitable for use in a variety of experiments. However, NAMTMB also has some limitations, including its potential to interact with other compounds and its potential to produce toxic effects.
Future Directions
NAMTMB has a wide range of potential future applications, including the development of new drugs and drug delivery systems, the investigation of drug metabolism and mechanisms of action, and the study of the effects of drugs on various biochemical pathways. Additionally, NAMTMB could be used to investigate the effects of drugs on the cardiovascular system, the development of new methods for drug synthesis, and the design of new drug delivery systems. Furthermore, NAMTMB could be used to investigate the effects of drugs on cell proliferation and apoptosis, as well as the effects of drugs on various physiological processes.
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5/c1-21-13-6-5-11(18)9-12(13)19-17(20)10-7-14(22-2)16(24-4)15(8-10)23-3/h5-9H,18H2,1-4H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQXAIMDVNTYFAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-methoxyphenyl)-3,4,5-trimethoxybenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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